Cas no 1653966-22-3 ((2R,3aS,6aR)-1-tert-butoxycarbonyl-2,3,3a,4,6,6a-hexahydrofuro[3,4-b]pyrrole-2-carboxylic acid)

• Product Name: (2R,3aS,6aR)-1-tert-butoxycarbonyl-2,3,3a,4,6,6a-hexahydrofuro[3,4-b]pyrrole-2-carboxylic acid
• CAS No: 1653966-22-3
• MF: C₁₂H₁₉NO₅
• MW: 257.282963991165
• CID: 5307127
• Update Time: 2025-06-10

(2R,3aS,6aR)-1-tert-butoxycarbonyl-2,3,3a,4,6,6a-hexahydrofuro[3,4-b]pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3aS,6aR)-1-tert-butoxycarbonyl-2,3,3a,4,6,6a-hexahydrofuro[3,4-b]pyrrole-2-carboxylic acid

• Inchi： 1S/C12H19NO5/c1-12(2,3)18-11(16)13-8(10(14)15)4-7-5-17-6-9(7)13/h7-9H,4-6H2,1-3H3,(H,14,15)/t7-,8-,9+/m1/s1
• InChI Key： GRHKEJWNSMHSTJ-HLTSFMKQSA-N
• SMILES： N1(C(OC(C)(C)C)=O)[C@@H](C(O)=O)C[C@]2([H])COC[C@]12[H]

Additional information on (2R,3aS,6aR)-1-tert-butoxycarbonyl-2,3,3a,4,6,6a-hexahydrofuro[3,4-b]pyrrole-2-carboxylic acid

Introduction to (2R,3aS,6aR)-1-tert-butoxycarbonyl-2,3,3a,4,6,6a-hexahydrofuro[3,4-b]pyrrole-2-carboxylic acid (CAS No. 1653966-22-3)

CAS No. 1653966-22-3 refers to a highly specialized organic compound that belongs to the class of fused heterocyclic structures. This compound, (2R,3aS,6aR)-1-tert-butoxycarbonyl-2,3,3a,4,6,6a-hexahydrofuro[3,4-b]pyrrole-2-carboxylic acid, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. The presence of a tert-butoxycarbonyl (Boc) protecting group at the 1-position and the complex fused pyrrole ring system make this molecule a valuable intermediate in the synthesis of more intricate pharmacophores.

The compound’s stereochemistry, defined by the (2R,3aS,6aR) configuration, is critical for its biological efficacy. The precise arrangement of substituents around the stereocenters influences its interactions with biological targets, making it a subject of interest for researchers exploring enantioselective synthesis and drug design. The hexahydrofuro[3,4-b]pyrrole core is a common motif in biologically active molecules, often found in natural products and synthetic drugs due to its ability to mimic certain amino acid structures and facilitate hydrogen bonding interactions.

In recent years, there has been growing interest in the development of novel scaffolds for treating neurological disorders. The structural framework of (2R,3aS,6aR)-1-tert-butoxycarbonyl-2,3,3a,4,6,6a-hexahydrofuro[3,4-b]pyrrole-2-carboxylic acid bears resemblance to several known bioactive compounds that exhibit properties relevant to conditions such as Alzheimer’s disease and Parkinson’s disease. Researchers have hypothesized that modifications of this scaffold could yield new therapeutic agents with improved pharmacokinetic profiles and reduced side effects.

The Boc group at the 1-position serves as a protective moiety during synthetic procedures. This protecting group is particularly useful in multi-step syntheses where selective deprotection is required without affecting other functional groups. The Boc group can be removed under mild acidic conditions or via catalytic hydrogenation when desired functionality is achieved at other positions within the molecule.

Recent advances in computational chemistry have enabled more efficient virtual screening of compounds like this one. By leveraging molecular docking simulations and quantum mechanical calculations, researchers can predict potential binding affinities and mechanisms of action for (2R,3aS,6aR)-1-tert-butoxycarbonyl-2,3,3a,4,6,6a-hexahydrofuro[3,4-b]pyrrole-2-carboxylic acid with various biological targets. These computational approaches have accelerated the discovery process by allowing rapid evaluation of thousands of analogs without extensive experimental work.

The synthesis of such complex molecules often involves challenging steps requiring expertise in organic chemistry. Key synthetic strategies include cyclization reactions to form the pyrrole ring system followed by stereoselective transformations to establish the desired configuration at the stereocenters. Catalytic hydrogenation may also be employed to reduce double bonds or introduce new ones with high precision.

One notable application of this compound is in the development of chiral auxiliaries or ligands for asymmetric synthesis. The well-defined stereochemistry of (2R,3aS,6aR)-1-tert-butoxycarbonyl-2,3,3a,4,6,6a-hexahydrofuro[3,4-b]pyrrole-2-carboxylic acid makes it an attractive candidate for generating enantiomerically pure products through transition-metal-catalyzed reactions such as cross-coupling or hydrogenation.

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